Cas no 84092-73-9 (4-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one)

4-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one is a brominated indanone derivative with a molecular formula of C11H11BrO. This compound features a fused bicyclic structure consisting of a benzene ring and a five-membered ketone-containing ring, substituted with bromine at the 4-position and methyl groups at the 5- and 7-positions. The presence of the bromine atom enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination. The electron-withdrawing carbonyl group and bromine substitution contribute to its utility in constructing complex heterocyclic frameworks. Its well-defined structure and high purity make it suitable for pharmaceutical research and materials science applications. The compound's stability under standard conditions ensures consistent performance in synthetic workflows.

4-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one structure

84092-73-9 structure

Product Name:4-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one

CAS No:84092-73-9

MF:C₁₁H₁₁BrO

MW:239.108442544937

CID:1094376

PubChem ID:22758927

Update Time:2025-07-02

4-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one
- 4-bromo-5,7-dimethyl-2,3-dihydroinden-1-one
- 84092-73-9
- SCHEMBL11620417
- Inchi： 1S/C11H11BrO/c1-6-5-7(2)11(12)8-3-4-9(13)10(6)8/h5H,3-4H2,1-2H3
- InChI Key： VAHBZMKDYYNRLF-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=C(C)C2C(CCC=21)=O

Computed Properties

Exact Mass: 237.99933g/mol
Monoisotopic Mass: 237.99933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.1Å²

4-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A079000733-1g	4-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one	84092-73-9	95%	1g	$675.80	2023-08-31
Chemenu	CM185729-1g	4-bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one	84092-73-9	95%	1g	$***	2023-05-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743423-1g	4-Bromo-5,7-dimethyl-2,3-dihydro-1h-inden-1-one	84092-73-9	98%	1g	￥5308.00	2024-07-28
Crysdot LLC	CD12026409-1g	4-Bromo-5,7-dimethyl-2,3-dihydro-1H-inden-1-one	84092-73-9	95+%	1g	$762	2024-07-24